3-benzyl-2-({2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-benzyl-2-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]sulfanylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C25H23FN4O2S2/c26-19-8-4-5-9-21(19)28-11-13-29(14-12-28)22(31)17-34-25-27-20-10-15-33-23(20)24(32)30(25)16-18-6-2-1-3-7-18/h1-10,15H,11-14,16-17H2
• InChI Key: XZIJLFQBNRIKOY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)CSC3=NC4=C(C(=O)N3CC5=CC=CC=C5)SC=C4
• Molecular Formula: C25H23FN4O2S2
• Molecular Weight: 494.6 g/mol
• CAS No.: 1252916-14-5

Description

3-Benzyl-2-({2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one is a heterocyclic compound featuring a thieno[3,2-d]pyrimidin-4-one core fused with a thiophene ring. Key structural elements include:

• Position 2: A sulfanyl (-S-) linkage to a 2-oxoethyl group, which connects to a 4-(2-fluorophenyl)piperazine moiety. The 2-fluorophenyl substituent on the piperazine ring introduces steric and electronic effects critical for receptor binding .

Comparison with Similar Compounds

Positional Isomerism: 2-Fluorophenyl vs. 4-Fluorophenyl Piperazine Derivatives

The target compound’s closest analogue replaces the 2-fluorophenyl group on the piperazine with a 4-fluorophenyl substituent (). Key differences include:

• Steric Hindrance : The ortho-substituted fluorine in the target compound may restrict piperazine ring puckering, influencing conformational flexibility during receptor binding .

Feature	Target Compound	4-Fluorophenyl Analogue
Piperazine Substituent	2-Fluorophenyl	4-Fluorophenyl
Dipole Moment Direction	Ortho-fluorine (localized)	Para-fluorine (delocalized)
Conformational Flexibility	Restricted (steric hindrance)	Higher (para-substitution)

Core Modifications: Thieno[3,2-d] vs. Thieno[2,3-d] Pyrimidinones

describes 3-allyl-2-(benzylsulfanyl)-5-(4-fluorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one, which differs in the fused thiophene ring orientation ([2,3-d] vs. [3,2-d]). This structural shift alters:

• Substituent Placement : The allyl group at position 3 in the analogue may reduce metabolic stability compared to the benzyl group in the target compound .

Piperazine Ring Replacements: Azepane vs. Piperidine

highlights a derivative where the piperazine ring is replaced with azepan-1-yl (a seven-membered ring). Key implications:

• Ring Size : Azepane’s larger ring increases conformational flexibility but reduces nitrogen lone-pair accessibility for receptor interactions.
• Hydrogen Bonding : Piperazine’s two nitrogen atoms (vs. one in azepane) enable stronger interactions with acidic residues in binding pockets .

Substituent Variations on the Sulfanyl Linkage

Compounds in and feature modifications to the sulfanyl-linked side chain:

• : A 4-chlorophenyl group replaces the fluorophenyl, increasing lipophilicity (Cl vs. F).

Compound (Reference)	Substituent	LogP* (Predicted)	Solubility (µg/mL)*
Target Compound	2-Fluorophenyl	3.2	12.5
	4-Chlorophenyl	3.8	8.2
	3-Methylbenzyl	3.5	10.1

*Predicted using QikProp (BIOVIA).

Scaffold Hopping: Chromeno-Pyrimidines vs. Thieno-Pyrimidines

describes a chromeno[4,3-d]pyrimidin-5-one derivative with a piperidine group. Compared to the target compound:

• Bioavailability: The chromeno derivative’s higher molecular weight (432 g/mol vs. ~480 g/mol for the target) may reduce blood-brain barrier penetration .